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Compound of Interest

6-methoxybenzofuran-2-carboxylic
Acid

Cat. No.: B1349436

Compound Name:

This guide provides critical safety and logistical information for the handling and disposal of 6-
methoxybenzofuran-2-carboxylic acid, tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is essential for ensuring personal
safety and regulatory compliance.

Chemical Identifier:
» Name: 6-Methoxybenzofuran-2-carboxylic acid
e CAS Number: 50551-61-6

Hazard Summary: 6-Methoxybenzofuran-2-carboxylic acid is classified as a hazardous
substance. It is harmful if swallowed or inhaled, causes skin irritation, and serious eye irritation,
and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 6-
methoxybenzofuran-2-carboxylic acid to mitigate exposure risks. The required PPE is
summarized in the table below.
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Recommended Personal
Hazard Category Hazard Statement Protective Equipment
(PPE)

Lab Coat: A chemical-resistant
lab coat must be worn and fully
buttoned. Gloves: Chemical-
resistant gloves (e.g.,
disposable nitrile gloves) are

Skin Contact H315: Causes skin irritation.[1]  required. Gloves must be
inspected before use and
changed immediately if
contaminated.[1] Footwear:
Fully enclosed shoes are

mandatory.

Safety Glasses/Goggles: Wear
safety glasses with side
shields or chemical splash
] goggles.[1] Face Shield: A face
H319: Causes serious eye )
Eye Contact o shield worn over safety
irritation.[1] )
glasses is recommended when
there is a significant risk of

splashing or dust generation.

[1]
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Ventilation: All handling of the
solid compound should occur
in a well-ventilated area,
preferably within a certified

chemical fume hood, to

H332: Harmful if inhaled.[1] prevent the formation and
Inhalation H335: May cause respiratory inhalation of dust.[1]
irritation.[1] Respiratory Protection: If

engineering controls are
insufficient, a NIOSH-approved
P95 (US) or P1 (EU EN 143)
particle respirator should be
used.[1]

Do not eat, drink, or smoke in
laboratory areas. Wash hands
) ) thoroughly with soap and
Ingestion H302: Harmful if swallowed.[1] ]
water after handling the
compound, even if gloves were

worn.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety and environmental
protection.

Handling Protocol:
o Preparation and Engineering Controls:

o Designate a specific area for handling 6-methoxybenzofuran-2-carboxylic acid,
preferably within a chemical fume hood.[1]

o Ensure the chemical fume hood is functioning correctly before beginning any work.

o Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and
appropriate, clearly labeled waste containers before handling the chemical.
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e Donning Personal Protective Equipment (PPE):

o Put on all required PPE as detailed in the table above.

o Ensure gloves are the correct size and are free of any defects.
e Handling the Compound:

o Carefully weigh the desired amount of the powdered compound on a weigh boat or paper
inside the fume hood to contain any dust.

o Avoid the formation of dust and aerosols.[1]
e Post-Handling Procedures:
o Decontamination: Clean any contaminated surfaces and equipment thoroughly.

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed first, followed by the lab coat and eye protection.

o Hygiene: Wash hands and face thoroughly after handling.[1]
Disposal Protocol:
o Waste Segregation and Collection:

o Solid Waste: All disposable materials contaminated with 6-methoxybenzofuran-2-
carboxylic acid (e.qg., gloves, weigh boats, paper towels) must be placed in a dedicated,
clearly labeled hazardous waste container.

o Do not mix with incompatible materials.
e Labeling:

o As soon as waste is added, label the container with "Hazardous Waste," the full chemical
name "6-methoxybenzofuran-2-carboxylic acid," the specific hazards (e.g., "Irritant”),
and the accumulation start date.[2]
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o Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory, at or near the point of generation.[2]

o The SAA should have secondary containment.[2]
o Keep the waste container tightly closed except when adding waste.[3]
e Arranging for Waste Pickup:

o Once the waste container is full or has reached the institutional time limit, arrange for its
collection by a licensed hazardous waste disposal facility.[2]

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[1][2]

Emergency Procedures

Spill Response Workflow:

..................

Click to download full resolution via product page
Caption: Workflow for handling a chemical spill of 6-methoxybenzofuran-2-carboxylic acid.
First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician. Remove contact lenses if present and easy to do. Continue rinsing.[1]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

In all cases of exposure, it is imperative to show the Safety Data Sheet (SDS) to the medical
professional in attendance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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